N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide

• IUPAC Name: N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C17H22N4O2S2/c1-3-18-17-20-13(10-24-17)16(23)21-8-6-12(7-9-21)19-15(22)14-5-4-11(2)25-14/h4-5,10,12H,3,6-9H2,1-2H3,(H,18,20)(H,19,22)
• InChI Key: ODYOJINTOBBNSD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CS1)C(=O)N2CCC(CC2)NC(=O)C3=CC=C(S3)C
• Molecular Formula: C17H22N4O2S2
• Molecular Weight: 378.5 g/mol

Description

N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide is a synthetic compound notable for its multifaceted applications in scientific research and industry. This compound is structurally characterized by a thiazole ring connected to a piperidine moiety, which is further linked to a methylthiophene group, giving it unique chemical properties that make it valuable in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The preparation of N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide involves a multi-step synthesis process. The initial step typically includes the preparation of the thiazole ring, followed by the introduction of the ethylamino group. Subsequent steps involve the formation of the piperidine ring and its attachment to the thiazole moiety. The final step involves the coupling of the piperidine-thiazole intermediate with the methylthiophene carboxamide component. Key reagents such as ethylamine, thioamides, and acid chlorides are commonly used under controlled temperature and pH conditions to ensure high yields and purity of the final product. Industrial Production Methods : On an industrial scale, this compound is produced using optimized synthetic routes that minimize production costs and maximize yield. Techniques such as batch processing and continuous flow synthesis are employed. Catalysts and automated reaction monitoring systems are utilized to enhance efficiency and consistency in product quality.

Chemical Reactions Analysis

Types of Reactions: : N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide undergoes a variety of chemical reactions, including oxidation, reduction, and substitution. Common Reagents and Conditions : Common reagents include oxidizing agents like hydrogen peroxide for oxidation reactions and reducing agents like sodium borohydride for reduction processes. For substitution reactions, halogenating agents like thionyl chloride are frequently used. These reactions are typically conducted under controlled atmospheric conditions to prevent unwanted side reactions. Major Products : The major products from these reactions depend on the reaction type. Oxidation can lead to the formation of sulfoxides or sulfones, while reduction might yield secondary or tertiary amines. Substitution reactions often result in halogenated derivatives or modified carboxamides.

Scientific Research Applications

N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide is widely used in scientific research due to its versatile chemical properties. In chemistry, it serves as an intermediate in the synthesis of more complex molecules. In biology, it is utilized to study enzyme interactions and cellular pathways. In medicine, it has potential therapeutic applications owing to its interaction with specific molecular targets. Industrially, it is employed in the development of novel materials and as a catalyst in certain reactions.

Mechanism of Action

The compound exerts its effects by binding to specific molecular targets, thereby modulating biological pathways. Its mechanism of action involves the inhibition or activation of enzymes, receptors, or ion channels. The presence of the ethylamino group and the unique structural configuration of the thiazole and piperidine rings contribute to its high affinity and specificity for these targets, thereby influencing various biochemical processes.

Comparison with Similar Compounds

Compared to similar compounds, N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide stands out due to its unique structural features and broad spectrum of applications. Similar compounds include:

• N-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidine

• 5-methylthiophene-2-carboxamide

• Piperidin-4-yl-thiazole derivatives: These compounds share some structural similarities but differ in their specific substituent groups and resulting chemical properties. N-[1-[2-(ethylamino)-1,3-thiazole-4-carbonyl]piperidin-4-yl]-5-methylthiophene-2-carboxamide’s combination of the thiazole, piperidine, and thiophene moieties provides it with unique reactivity and a diverse range of applications.